Biacangelicol

• IUPAC Name: 9-[(3,3-dimethyloxiran-2-yl)methoxy]-4-methoxyfuro[3,2-g]chromen-7-one
• InChI: InChI=1S/C17H16O6/c1-17(2)11(23-17)8-21-16-14-10(6-7-20-14)13(19-3)9-4-5-12(18)22-15(9)16/h4-7,11H,8H2,1-3H3
• InChI Key: ORBITTMJKIGFNH-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(O1)COC2=C3C(=C(C4=C2OC(=O)C=C4)OC)C=CO3)C
• Molecular Formula: C17H16O6
• Molecular Weight: 316.30 g/mol
• CAS No.: 61046-59-1

Description

Biacangelicol is a chemical compound with the molecular formula C17H16O6. It appears as white needle crystals.

Molecular Structure Analysis

The molecular structure of this compound consists of a complex arrangement of carbon, hydrogen, and oxygen atoms. The molecular weight is 316.31.

Physical and Chemical Properties Analysis

This compound has a molar mass of 316.31 and a density of 1.313. It has a melting point of 106°C and a predicted boiling point of 503.4±50.0°C. It is soluble in DMSO and methanol.

Mechanism of Action

Target of Action

Byakangelicol primarily targets Cyclooxygenase-2 (COX-2) . COX-2 is an enzyme that plays a crucial role in the production of prostanoids, including prostaglandins, prostacyclin, and thromboxane, which are mediators and regulators of inflammation .

Mode of Action

Byakangelicol inhibits the activity and induction of COX-2 in a dose-dependent manner . It attenuates the expression of COX-2, thereby reducing the production of prostaglandin E2 (PGE2), a pro-inflammatory mediator .

Biochemical Pathways

Byakangelicol affects the COX-2/NF-κB signaling pathway . It suppresses the expression of COX-2 and related pro-inflammatory factors by modulating macrophage polarization status and the NF-κB signaling pathway . NF-κB is a protein complex that controls the transcription of DNA and plays a key role in regulating the immune response to infection.

Pharmacokinetics

The pharmacokinetics of Byakangelicol have been studied in rats . After both intravenous (5 mg/kg) and oral (15 mg/kg) administrations, it was found that Byakangelicol has a low bioavailability of 3.6% .

Result of Action

Byakangelicol effectively inhibits the activation of osteoclasts stimulated by titanium particles (TiPs) . It also significantly alleviates TiPs-induced cranial osteolysis . In human pulmonary epithelial cells, it inhibits the release of PGE2, which may be mediated by the suppression of COX-2 expression and the activity of the COX-2 enzyme .

Action Environment

The action of Byakangelicol can be influenced by environmental factors such as the presence of TiPs . TiPs significantly enhance the expression of inflammation-related genes, including COX-2 . Byakangelicol effectively inhibits this TiPs-stimulated activation .

Biochemical Analysis

Biochemical Properties

Byakangelicol plays a crucial role in various biochemical reactions, primarily through its interaction with enzymes and proteins involved in inflammatory and metabolic pathways. One of the key enzymes that Byakangelicol interacts with is cyclooxygenase-2 (COX-2). Byakangelicol inhibits the expression and activity of COX-2, thereby reducing the release of pro-inflammatory mediators such as prostaglandin E2 (PGE2) in human lung epithelial A549 cells . Additionally, Byakangelicol modulates the NF-κB signaling pathway, which is pivotal in regulating immune and inflammatory responses . Byakangelicol’s interaction with these biomolecules highlights its potential as an anti-inflammatory agent.

Cellular Effects

Byakangelicol exerts significant effects on various cell types and cellular processes. In osteoclasts, Byakangelicol suppresses osteoclastogenesis and bone destruction by inhibiting the COX-2/NF-κB signaling pathway . This inhibition leads to a decrease in the expression of osteoclastogenic markers such as matrix metalloproteinase-9 (MMP-9) and nuclear factor of activated T-cells cytoplasmic 1 (NFATc1) . In human lung epithelial A549 cells, Byakangelicol reduces the release of prostaglandin E2 (PGE2), thereby mitigating inflammation . These cellular effects underscore Byakangelicol’s potential in treating inflammatory and bone-related disorders.

Molecular Mechanism

The molecular mechanism of Byakangelicol involves its binding interactions with key biomolecules and subsequent modulation of signaling pathways. Byakangelicol binds to and inhibits the activity of cyclooxygenase-2 (COX-2), leading to a reduction in the synthesis of pro-inflammatory prostaglandins . Additionally, Byakangelicol modulates the NF-κB signaling pathway by influencing macrophage polarization, thereby reducing the expression of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and interleukin-6 (IL-6) . These molecular interactions highlight Byakangelicol’s role in regulating inflammation and immune responses.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of Byakangelicol have been observed to change over time. Byakangelicol exhibits stability in vitro, maintaining its inhibitory effects on COX-2 and NF-κB signaling pathways over extended periods In vivo studies have demonstrated that Byakangelicol effectively inhibits inflammation-related factors and alleviates osteolysis over time . These findings suggest that Byakangelicol’s therapeutic effects are sustained over prolonged durations.

Dosage Effects in Animal Models

The effects of Byakangelicol vary with different dosages in animal models. In rats, Byakangelicol has been shown to inhibit the release of prostaglandin E2 (PGE2) in a dose-dependent manner . Higher doses of Byakangelicol result in more pronounced anti-inflammatory effects, while lower doses exhibit moderate efficacy. At excessively high doses, Byakangelicol may exhibit toxic or adverse effects, necessitating careful dosage optimization in therapeutic applications . These dosage-dependent effects highlight the importance of determining the optimal therapeutic dose for Byakangelicol.

Metabolic Pathways

Byakangelicol is involved in several metabolic pathways, primarily through its interaction with enzymes such as cyclooxygenase-2 (COX-2). By inhibiting COX-2, Byakangelicol reduces the synthesis of pro-inflammatory prostaglandins, thereby modulating metabolic flux and metabolite levels . Additionally, Byakangelicol’s effects on the NF-κB signaling pathway influence the expression of various metabolic enzymes and cofactors . These interactions underscore Byakangelicol’s role in regulating metabolic processes and inflammatory responses.

Transport and Distribution

Byakangelicol is transported and distributed within cells and tissues through various mechanisms. In human lung epithelial A549 cells, Byakangelicol is taken up and localized within the cytoplasm, where it exerts its inhibitory effects on COX-2 and NF-κB signaling pathways . Additionally, Byakangelicol’s distribution within tissues is influenced by its interaction with transporters and binding proteins, which facilitate its cellular uptake and accumulation . These transport and distribution mechanisms are crucial for Byakangelicol’s therapeutic efficacy.

Subcellular Localization

Byakangelicol’s subcellular localization plays a significant role in its activity and function. In human lung epithelial A549 cells, Byakangelicol is predominantly localized within the cytoplasm, where it inhibits the activity of cyclooxygenase-2 (COX-2) and modulates the NF-κB signaling pathway . This cytoplasmic localization is essential for Byakangelicol’s ability to regulate inflammatory responses and cellular metabolism. Additionally, Byakangelicol’s subcellular localization may be influenced by post-translational modifications and targeting signals that direct it to specific compartments or organelles . These localization mechanisms are critical for Byakangelicol’s biological activity.